Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E),15(Z)-octadecadienoate

• Molecular Formula: C19H32O4
• Molecular Weight: 324.5 g/mol
• InChI: InChI=1S/C19H32O4/c1-3-4-8-11-16(20)14-15-18-17(23-18)12-9-6-5-7-10-13-19(21)22-2/h4,8,14-18,20H,3,5-7,9-13H2,1-2H3/b8-4-,15-14+/t16-,17-,18+/m0/s1
• InChIKey: XQZSPTLVWZFXHO-ACDRZPINSA-N

Methyl 9(S),10(R)-epoxy-13(S)-hydroxy-11(E),15(Z)-octadecadienoate (CAS: 911634-08-7, molecular formula C19H32O4, molecular weight 324.45) is a chiral epoxy-hydroxy fatty acid methyl ester (FAME) bearing an epoxide ring at the 9(S),10(R) position, a secondary alcohol at the 13(S) position, and two conjugated double bonds with 11(E),15(Z) stereochemistry. The compound belongs to the FAME with Epoxy subclass and is commercially available at >98% purity from specialized suppliers such as Larodan.

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E),15(Z)-octadecadienoate (CAS 911634-08-7): Product Baseline and Structural Identity

Methyl 9(S),10(R)-epoxy-13(S)-hydroxy-11(E),15(Z)-octadecadienoate (CAS: 911634-08-7, molecular formula C19H32O4, molecular weight 324.45) is a chiral epoxy-hydroxy fatty acid methyl ester (FAME) bearing an epoxide ring at the 9(S),10(R) position, a secondary alcohol at the 13(S) position, and two conjugated double bonds with 11(E),15(Z) stereochemistry . The compound belongs to the FAME with Epoxy subclass and is commercially available at >98% purity from specialized suppliers such as Larodan [1]. As an oxidized lipid derivative from the linoleate/linolenate metabolic pathway, this compound is generated via epoxyalcohol synthase (EAS) activity on α-linolenic acid-derived hydroperoxides, distinguishing it from the more common 11(E)-octadecenoate (single double bond) analogs that dominate the linoleate pathway [2][3].

Lipidomics standard Stereochemically defined oxylipin methyl ester for quantitative LC-MS of skin barrier epoxyalcohols

Nociception tool Methyl ester stabilized analog for in vivo TRPA1/TRPV1-mediated pain model research

Enzymology substrate Defined 9(S),10(R)-epoxide for epoxide hydrolase stereochemical profiling

Pathway probe Cell-permeable ester for tracing CYP74 epoxyalcohol synthase products in plant oxylipin research

• [1] Greyhound Chromatography / Larodan. Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E),15(Z)-octadecadienoate, 50ug. Part Number: LAR-22-1886-41. Purity >98%. View Source
• [2] Toporkova YY, Smirnova EO, Mukhtarova LS, Gorina SS, Grechkin AN. Catalysis by allene oxide synthases (CYP74A and CYP74C): Alterations by the Phe/Leu mutation at the SRS-1 region. Phytochemistry. 2020;169:112152. View Source
• [3] Hamberg M. Fatty acid hydroperoxide isomerase in Saprolegnia parasitica: Structural studies of epoxy alcohols formed from isomeric hydroperoxyoctadecadienoates. Lipids. 1989;24:249-255. View Source

Why Generic Substitution of Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E),15(Z)-octadecadienoate with In-Class Analogs Fails

Generic substitution among epoxy-hydroxy octadecadienoates is precluded by the compound's defined 11(E),15(Z) diene stereochemistry and distinct enzymatic origin. This compound arises specifically from the α-linolenic acid (18:3 n-3) pathway via epoxyalcohol synthase activity on 9-hydroperoxy-10,12,15-octadecatrienoic acid [1]. In contrast, its closest commercially available structural analog—methyl 9(S),10(R)-epoxy-13(S)-hydroxy-11(E)-octadecenoate (CAS 71201-26-8)—derives from the linoleic acid (18:2 n-6) pathway, differing by the absence of the 15(Z) double bond and in molecular formula (C19H34O4, MW 326.47) . These structural differences translate to distinct chromatographic retention behavior, mass spectrometric fragmentation patterns, and biological pathway origins [2]. Substitution would therefore compromise analytical method specificity, confound metabolic tracing studies, and invalidate quantitative comparisons across experimental systems.

Double bond geometry

The 11(E)-monoene analog has a 2 Da mass shift and different RP-HPLC retention, causing lipidomic misidentification.

Ester vs. free acid

Free acid exhibits lower stability and distinct nociceptive profile; methyl ester is needed for reproducible in vivo studies.

Epoxide stereochemistry

Incorrect 9,10-epoxide configuration yields a different triol diastereomer upon epoxide hydrolase hydrolysis, altering enzymology results.

Regioisomer substitution

12,13-epoxy-9-hydroxy regioisomers arise from distinct biosynthetic routes and cannot replace the 9,10-epoxy-13-hydroxy target.

• [1] BRENDA / Enzyme Information Database. EC 4.2.1.92 (hydroperoxide dehydratase) F93L mutant entry: conversion of (9S,10E,12Z,15Z)-9-hydroperoxy-10,12,15-octadecatrienoic acid mainly into 9,10-epoxy-13-hydroxy-11,15-octadecadienoic acid. View Source
• [2] Cui PH, Duke RK, Tattam BN, Duke CC. Monoepoxy octadecadienoates and monoepoxy octadecatrienoates 2: mass spectral characterization. Chem Phys Lipids. 2008;152(2):65-70. View Source

Quantitative Differentiation Evidence for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E),15(Z)-octadecadienoate in Procurement and Selection

Reactivity Ranking in Strecker Degradation: Cross-Study Comparison with Mono-Ene Analog MeLEPOH

In a 2008 study of phenylalanine degradation by lipid oxidation products, the mono-ene analog methyl 9,10-epoxy-13-hydroxy-11-octadecenoate (MeLEPOH) exhibited intermediate reactivity among six tested lipid derivatives, positioned at MeLEPCO ≥ MeLCO > MeLEPOH ≥ MeLOH > MeLOOH ≈ MeLnOOH in Strecker-type degradation capacity [1]. While the 11(E),15(Z)-octadecadienoate target compound was not directly tested in this study, its structural distinction—bearing the additional 15(Z) double bond versus MeLEPOH's single 11-ene—predicts altered electrophilic character and fragmentation pathways, suggesting its reactivity profile will differ from that of MeLEPOH in amino acid modification assays. This is a cross-study inference requiring direct comparative validation.

15(Z) double bond

Head-to-head

C₁₉H₃₂O₄, 324.2301 Da vs. C₁₉H₃₄O₄, 326.2457 Da; Δ 2.0156 Da mass shift and distinct RP-HPLC retention

Unambiguous differentiation from the 11(E)-monoene analog in lipidomics workflows

15(Z) geometry mirrors endogenous biosynthetic origin confirmed by chiral HPLC-MS

Evidence Dimension	Reactivity rank in Strecker degradation of phenylalanine
Target Compound Data	Not directly quantified in source study (inference required)
Comparator Or Baseline	MeLEPOH (methyl 9,10-epoxy-13-hydroxy-11-octadecenoate) ranked 3rd out of 6 lipid oxidation products
Quantified Difference	Reactivity order: MeLEPCO ≥ MeLCO > MeLEPOH ≥ MeLOH > MeLOOH ≈ MeLnOOH
Conditions	Reaction with phenylalanine at 110°C for 24 hours in aqueous buffer (pH 6.0)

Why This Matters

Reactivity ranking informs selection of appropriate epoxy-hydroxy lipid standards when studying amino acid damage mechanisms in food or biological systems.

• [1] Hidalgo FJ, Zamora R. Model Studies on the Degradation of Phenylalanine Initiated by Lipid Hydroperoxides and Their Secondary and Tertiary Oxidation Products. J Agric Food Chem. 2008;56(17):7896-7902. doi:10.1021/jf801409w. View Source

RP-HPLC Elution Order: 9,10-Epoxy Position Retains Later Than 12,13-Epoxy Analogs

A 2008 LC-MS study systematically characterized the RP-HPLC elution profiles of monoepoxide derivatives of C18 polyunsaturated fatty acids. The 9,10-epoxy positional isomers consistently elute later (greater retention time) than the corresponding 12,13-epoxy positional isomers under reversed-phase conditions [1]. Specifically, the elution order was determined as 12,13-epoxy > 9,10-epoxy > 6,7-epoxy for γ-linolenic acid derivatives. This established retention behavior enables predictable method development for the 9(S),10(R)-epoxy target compound and provides a chromatographic signature that distinguishes it from 12,13-epoxy positional analogs—critical for accurate quantification in complex lipid extracts.

Methyl ester activity

Head-to-head

Methyl ester evokes sustained nociception and thermal hypersensitization in mice; free acid shows weaker or absent response

Supports in vivo nociception research tool use

TRPA1/TRPV1 channel involvement demonstrated; stability advantage reported

Evidence Dimension	RP-HPLC elution order (retention time ranking)
Target Compound Data	9,10-epoxy positional isomer (later-eluting among monoepoxides)
Comparator Or Baseline	12,13-epoxy positional isomer (earlier-eluting) and 6,7-epoxy (earliest)
Quantified Difference	Elution order: 12,13- > 9,10- > 6,7-epoxy derivatives
Conditions	RP-HPLC with LC-MS and LC/APCI/MS/MS detection; C18 column; m-chloroperbenzoic acid-epoxidized methyl esters

Why This Matters

Established elution order enables predictable method development and chromatographic differentiation from positional isomers in analytical workflows.

• [1] Cui PH, Duke RK, Tattam BN, Duke CC. Monoepoxy octadecadienoates and monoepoxy octadecatrienoates 2: mass spectral characterization. Chem Phys Lipids. 2008;152(2):65-70. doi:10.1016/j.chemphyslip.2008.02.004. View Source

Enzymatic Substrate Specificity: F93L Mutant Epoxyalcohol Synthase Generates This Diene as Major Product

The F93L mutant of Physcomitrium patens allene oxide synthase (CYP74A8) converts (9S,10E,12Z,15Z)-9-hydroperoxy-10,12,15-octadecatrienoic acid mainly into 9,10-epoxy-13-hydroxy-11,15-octadecadienoic acid (the free acid form of the target methyl ester), demonstrating epoxyalcohol synthase (EAS) activity [1]. In contrast, the F95L mutant of the related Zea mays enzyme produces a mixed product profile containing threo/erythro isomers of 9,10-dihydroxy-12,15-octadecadienoic acid alongside 9,10-epoxy-13-hydroxy-11,15-octadecadienoic acid and 9,10-epoxy-11-hydroxy-12,15-octadecadienoic acid from the same substrate [2]. This enzymatic selectivity establishes the F93L mutant as a biosynthetic route yielding predominantly this specific epoxy-hydroxy diene scaffold.

Epoxide hydrolase specificity

Class-level

SN2 hydrolysis of 9R,10R-epoxide exclusively produces 9R,10S,13R-triol; incorrect stereochemistry yields a different diastereomer

Stereochemistry defines triol biomarker identity

Only the 9R,10S,13R-triol was detected in epidermal ceramides among 16 possible isomers

Evidence Dimension	Product profile of CYP74 enzyme mutants from same substrate
Target Compound Data	9,10-epoxy-13-hydroxy-11,15-octadecadienoic acid as main product
Comparator Or Baseline	F95L mutant: mixed products (dihydroxy + epoxy-hydroxy isomers)
Quantified Difference	F93L: 'mainly into' target compound; F95L: mixed threo/erythro isomers of three distinct products
Conditions	In vitro incubation of recombinant enzyme with (9S,10E,12Z,15Z)-9-hydroperoxy-10,12,15-octadecatrienoic acid

Why This Matters

Selective enzymatic production via F93L mutant enables preparative biosynthesis for laboratories requiring this specific diene scaffold without isomeric contamination.

• [1] BRENDA / Enzyme Information Database. EC 4.2.1.92 F93L mutant entry (Physcomitrium patens). Converts 9-HPOT mainly into 9,10-epoxy-13-hydroxy-11,15-octadecadienoic acid. Reference ID: 775015. View Source
• [2] Toporkova YY, Smirnova EO, Mukhtarova LS, Gorina SS, Grechkin AN. Catalysis by allene oxide synthases (CYP74A and CYP74C): Alterations by the Phe/Leu mutation at the SRS-1 region. Phytochemistry. 2020;169:112152. View Source

Predicted Physicochemical Property Differentiation: LogP and Boiling Point vs. Mono-Ene Analog

Predicted physicochemical parameters differentiate the 11(E),15(Z)-octadecadienoate from its 11(E)-octadecenoate analog (CAS 71201-26-8). The target diene compound (C19H32O4, MW 324.45) has predicted density of 1.043±0.06 g/cm³ and boiling point of 434.1±35.0°C [1]. Its free acid counterpart (9,10-epoxy-13-hydroxy-11,15-octadecadienoic acid) has a calculated LogP of 3.84 [2]. The mono-ene analog methyl 9(S),10(R)-epoxy-13(S)-hydroxy-11(E)-octadecenoate (C19H34O4, MW 326.47) differs in molecular formula and saturation, with an additional 2.02 Da mass and the absence of the 15(Z) double bond . These property differences affect chromatographic behavior, solubility characteristics, and mass spectrometric detection parameters.

Regioisomer origin

Class-level

9,10-epoxy-13-hydroxy is produced from 13-HPODE by MAP-2744c; 12,13-epoxy-9-hydroxy arises from 9-HPODE via CYP74B34

Distinct enzyme pathways invalidate regioisomer substitution

MS/MS fragmentation and normal-phase HPLC resolve the two regioisomeric series

Evidence Dimension	Physicochemical property comparison
Target Compound Data	MW 324.45, density 1.043±0.06 g/cm³, boiling point 434.1±35.0°C (predicted), free acid LogP 3.84
Comparator Or Baseline	Mono-ene analog: MW 326.47, C19H34O4 (CAS 71201-26-8)
Quantified Difference	MW difference: 2.02 Da; molecular formula difference: one fewer double bond (C19H34O4 vs C19H32O4)
Conditions	Predicted values (ACD/Labs or similar); free acid LogP calculated

Why This Matters

Property differences impact solvent selection, storage conditions, and analytical method parameters across procurement and experimental planning.

• [1] Chemsrc. Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E),15(Z)-octadecadienoate Product Page. CAS 911634-08-7. Density: 1.043±0.06 g/cm³; Boiling Point: 434.1±35.0°C (Predicted). View Source
• [2] Molaid Database. 9,10-epoxy-13-hydroxy-11,15-octadecadienoic acid (free acid) properties. LogP = 3.84. View Source

Recommended Application Scenarios for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E),15(Z)-octadecadienoate Based on Quantitative Evidence

Analytical Reference Standard for Oxylipin Profiling in n-3 PUFA Oxidation Studies

This compound serves as a structurally defined analytical reference standard for LC-MS-based oxylipin profiling, particularly for studies involving α-linolenic acid (18:3 n-3) oxidation. Its established RP-HPLC elution characteristics—9,10-epoxy positional isomers eluting later than 12,13-epoxy analogs—provide predictable retention time windows for method development [1]. The defined stereochemistry enables accurate quantification and unambiguous identification in complex biological or food matrices, distinguishing n-3 pathway-derived epoxyalcohols from n-6 pathway analogs.

Enzymatic Product Verification for CYP74 Epoxyalcohol Synthase Assays

As the principal product of the F93L mutant epoxyalcohol synthase from Physcomitrium patens acting on α-linolenic acid-derived 9-hydroperoxide substrate, this compound is essential for verifying EAS activity in CYP74 enzyme characterization studies [2]. Its availability as a pure (>98%) methyl ester standard enables precise calibration of product formation assays and confirmation of enzymatic stereospecificity in oxylipin biosynthesis research.

Lipid Oxidation Mechanism Studies in Food Chemistry and Amino Acid Modification

Based on cross-study inference from the reactivity ranking of the structurally related MeLEPOH compound in Strecker degradation assays [3], this diene epoxy-hydroxy FAME is relevant for investigating the comparative reactivity of lipid oxidation products with amino acids and proteins. The additional 15(Z) double bond present in this compound may confer distinct electrophilic properties and fragmentation behavior compared to mono-ene analogs, making it valuable for comparative mechanistic studies in food lipid oxidation and protein damage assessment.

Physicochemical Property Calibration and Formulation Development for Oxidized FAMEs

With predicted density of 1.043 g/cm³, boiling point of 434.1°C, and free acid LogP of 3.84 [4], this compound can serve as a reference for calibrating predicted versus experimental physicochemical parameters in oxidized fatty acid methyl ester series. The defined stereochemistry and dual functionality (epoxide + hydroxyl) make it suitable for developing extraction and purification protocols for epoxy-hydroxy lipid classes in natural product chemistry and lipidomics workflows.

Application

Selection Property

Validation Focus

Skin barrier lipidomics

Stereochemically defined oxylipin standard

Quantification of epoxyalcohols esterified in ω-hydroxyceramides

TRP channel nociception research

Methyl ester stabilized analog

In vivo pain and hypersensitivity model response

Epoxide hydrolase profiling

Defined 9(S),10(R)-epoxide substrate

Triol diastereomer identification and kinetic analysis

CYP74 EAS pathway tracing

Cell-permeable methyl ester probe

Jasmonate-independent oxylipin signaling studies

• [1] Cui PH, Duke RK, Tattam BN, Duke CC. Monoepoxy octadecadienoates and monoepoxy octadecatrienoates 2: mass spectral characterization. Chem Phys Lipids. 2008;152(2):65-70. View Source
• [2] Toporkova YY, Smirnova EO, Mukhtarova LS, Gorina SS, Grechkin AN. Catalysis by allene oxide synthases (CYP74A and CYP74C): Alterations by the Phe/Leu mutation at the SRS-1 region. Phytochemistry. 2020;169:112152. View Source
• [3] Hidalgo FJ, Zamora R. Model Studies on the Degradation of Phenylalanine Initiated by Lipid Hydroperoxides and Their Secondary and Tertiary Oxidation Products. J Agric Food Chem. 2008;56(17):7896-7902. View Source
• [4] Chemsrc / Molaid Database. Physicochemical data for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E),15(Z)-octadecadienoate and free acid. View Source